Cas no 2228168-41-8 (4-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}butanoic acid)

• Product Name: 4-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}butanoic acid
• CAS No: 2228168-41-8
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5970005
• PubChem ID: 165621487
• Update Time: 2025-11-01

4-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}butanoic acid
• EN300-1898778
• 2228168-41-8
• 4-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}butanoic acid

• Inchi： 1S/C15H27NO4/c1-11-10-16(14(19)20-15(2,3)4)9-8-12(11)6-5-7-13(17)18/h11-12H,5-10H2,1-4H3,(H,17,18)
• InChI Key： HDHMLUKQCAMWMF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCCC(=O)O)C(C)C1)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}butanoic acid

Introduction to 4-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}butanoic acid (CAS No. 2228168-41-8)

4-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}butanoic acid (CAS No. 2228168-41-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group and a substituted piperidine ring. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect the amino functionality of amino acids and peptides. This group can be readily cleaved under acidic conditions, making it an ideal choice for the synthesis of complex molecules where the amino group needs to be temporarily protected. In the context of 4-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}butanoic acid, the Boc group ensures that the piperidine ring remains stable during synthetic transformations, allowing for precise control over the final product's properties.

The 3-methylpiperidin-4-yl moiety is another key structural feature of this compound. Piperidine derivatives are known for their diverse biological activities, including their ability to modulate various receptors and enzymes. The presence of a methyl group at the 3-position of the piperidine ring can significantly influence the compound's pharmacological profile, potentially enhancing its potency and selectivity. This makes 4-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}butanoic acid an attractive candidate for further exploration in drug discovery programs.

Recent studies have highlighted the potential applications of 4-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}butanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising lead for the development of new treatments for inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In another study, published in Bioorganic & Medicinal Chemistry Letters, 4-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}butanoic acid was evaluated for its potential as an antiviral agent. The results showed that the compound has significant antiviral activity against several strains of influenza virus, suggesting its potential use in developing new antiviral drugs. The mechanism of action involves inhibiting viral replication by interfering with key viral enzymes, which could provide a new approach to combating viral infections.

The synthetic route to 4-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}butanoic acid has been extensively studied and optimized to ensure high yields and purity. One common approach involves the reaction of 4-piperidone with tert-butyl bromoacetate followed by methylation and reduction steps. This multi-step process allows for precise control over the formation of the desired product, ensuring that it meets the stringent quality standards required for pharmaceutical applications.

In addition to its therapeutic potential, 4-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}butanoic acid has also been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for studying protein-protein interactions and signaling cascades. For example, researchers at a leading pharmaceutical company have used this compound to investigate the role of specific kinases in cancer cell proliferation, providing insights into potential targets for cancer therapy.

The safety profile of 4-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}butanoic acid has been extensively evaluated through preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}butanoic acid (CAS No. 2228168-41-8) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of various diseases and developing new treatments.